(1-ethyl-1H-indol-4-yl)-N-methylmethanamine
Cat. No. B8714484
M. Wt: 188.27 g/mol
InChI Key: QSJTZPKTEUORPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07879872B2
Procedure details
1-Ethyl-1H-indole-4-carbaldehyde (2.40 mg, 13.8 mmol) was dissolved in anhydrous methanol (62 mL). Methylamine (6.00 mL of 33% solution in ethanol, 48.2 mmol) was added and the reaction was stirred for 3 h. The solution was concentrated to a greenish brown oil and then dissolved in anhydrous methanol (62 mL). Sodium borohydride (539 mg, 14.3 mmol) was added and the mixture was stirred overnight at room temperature. Water (90 mL) was added and the solution was concentrated. Sodium hydroxide (15 mL, 1N) was added and the aqueous layer was extracted with ethyl acetate (3×50 mL). Combined organic layers were dried over Na2SO4, filtered and concentrated to afford the title compound ((1-ethyl-1H-indol-4-yl)-N-methylmethanamine) (2.36 g, 91%) as a yellow oil: 1H NMR (300 MHz, DMSO-d6) δ 7.33-7.30 (m, 2H), 7.10-6.97 (m, 2H), 6.52 (d, J=3.0 Hz, 1H), 4.17 (q, J=7.2 Hz, 2H), 3.88 (s, 2H), 2.30 (s, 3H), 1.33 (t, J=7.2 Hz, 3H).
Name
Yield
91%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:3]1[C:11]2[CH:10]=[CH:9][CH:8]=[C:7]([CH:12]=O)[C:6]=2[CH:5]=[CH:4]1)[CH3:2].[CH3:14][NH2:15].[BH4-].[Na+].O>CO>[CH2:1]([N:3]1[C:11]2[C:6](=[C:7]([CH2:12][NH:15][CH3:14])[CH:8]=[CH:9][CH:10]=2)[CH:5]=[CH:4]1)[CH3:2] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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2.4 mg
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Type
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reactant
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Smiles
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C(C)N1C=CC=2C(=CC=CC12)C=O
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Name
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Quantity
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62 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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CN
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Step Three
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Name
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Quantity
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539 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Four
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated to a greenish brown oil
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in anhydrous methanol (62 mL)
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred overnight at room temperature
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Duration
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8 (± 8) h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution was concentrated
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ADDITION
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Type
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ADDITION
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Details
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Sodium hydroxide (15 mL, 1N) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layers were dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C(C)N1C=CC2=C(C=CC=C12)CNC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2.36 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
